Cas no 951984-87-5 (9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)

• Product Name: 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
• CAS No: 951984-87-5
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 5431542
• Update Time: 2025-05-20

9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 9-(3-morpholin-4-ylpropyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

• Inchi： 1S/C24H26N2O4/c27-24-20(18-5-2-1-3-6-18)15-19-7-8-22-21(23(19)30-24)16-26(17-29-22)10-4-9-25-11-13-28-14-12-25/h1-3,5-8,15H,4,9-14,16-17H2
• InChI Key： VHSIOFQPANJZAF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C=C(C4=CC=CC=C4)C(=O)OC3=C2CN(CCCN2CCOCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

Research Brief on 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one (CAS: 951984-87-5)

The compound 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one (CAS: 951984-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activities, particularly in the context of cancer therapy. Preliminary data suggest that it may act as a potent inhibitor of specific kinase pathways involved in tumor proliferation and survival. Additionally, its unique chemical structure allows for potential modifications to enhance its selectivity and reduce off-target effects.

Further investigations are underway to elucidate the precise molecular mechanisms underlying its biological effects. Early results indicate that the compound may interact with key signaling proteins, thereby modulating critical cellular processes such as apoptosis and angiogenesis. These findings open new avenues for the development of targeted therapies for various malignancies.

In conclusion, 9-3-(morpholin-4-yl)propyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one represents a promising candidate for further drug development. Ongoing research is expected to provide deeper insights into its pharmacological profile and therapeutic potential, paving the way for future clinical applications.